Cas no 2090582-99-1 (2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine)

2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine is a spirocyclic amine derivative featuring a unique heterocyclic structure combining oxygen and nitrogen within a fused ring system. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid, three-dimensional scaffold, which can enhance binding selectivity and metabolic stability in drug design. The presence of both amine and ether functionalities offers versatility for further derivatization, making it a valuable intermediate for synthesizing bioactive molecules. Its spirocyclic framework may also contribute to improved solubility and reduced conformational flexibility, advantageous in optimizing pharmacokinetic properties. Suitable for applications in ligand design and small-molecule therapeutics.
2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine structure
2090582-99-1 structure
Product Name:2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
CAS No:2090582-99-1
MF:C10H20N2O
MW:184.278602600098
CID:5047339
Update Time:2025-06-14

2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
    • 2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethanamine
    • 2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
    • Inchi: 1S/C10H20N2O/c11-5-7-12-6-4-10(9-12)3-1-2-8-13-10/h1-9,11H2
    • InChI Key: FRMVBFSWAHZMGO-UHFFFAOYSA-N
    • SMILES: O1CCCCC21CN(CCN)CC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 0
  • Topological Polar Surface Area: 38.5

2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O180586-100mg
2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1
100mg
$ 95.00 2022-06-03
TRC
O180586-500mg
2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1
500mg
$ 365.00 2022-06-03
TRC
O180586-1g
2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1
1g
$ 570.00 2022-06-03
Life Chemicals
F1907-6130-0.25g
2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-6130-0.5g
2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-6130-1g
2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-6130-2.5g
2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-6130-5g
2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-6130-10g
2-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine
2090582-99-1 95%+
10g
$1684.0 2023-09-07

2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine Related Literature

Additional information on 2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine

Comprehensive Overview of 2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine (CAS No. 2090582-99-1)

2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine (CAS No. 2090582-99-1) is a specialized organic compound with a unique spirocyclic structure, combining both oxa (oxygen-containing) and aza (nitrogen-containing) functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. Its molecular framework, featuring a spiro[4.5]decane core, offers structural rigidity and conformational diversity, making it valuable for designing bioactive molecules.

The compound's CAS number 2090582-99-1 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its derivatives for their potential in modulating biological targets, such as G-protein-coupled receptors (GPCRs) or enzymes involved in metabolic pathways. Recent studies highlight its relevance in developing central nervous system (CNS) therapeutics, where its spirocyclic amine moiety may enhance blood-brain barrier permeability—a critical factor in treating neurological disorders.

In the context of green chemistry and sustainable synthesis, 2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine has been investigated for its compatibility with eco-friendly catalytic methods. For instance, microwave-assisted synthesis and flow chemistry techniques have been employed to optimize its production, reducing waste and energy consumption. These advancements align with the growing demand for environmentally benign synthetic routes in the chemical industry.

From a commercial perspective, the compound's applications extend to high-value fine chemicals and custom synthesis services. Suppliers often highlight its purity (>98%) and stability under standard storage conditions, catering to the stringent requirements of pharmaceutical clients. Analytical techniques like HPLC and NMR spectroscopy are routinely used to verify its identity and quality, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its potential as a scaffold for fragment-based drug design, where its three-dimensional structure could improve binding affinity to protein targets. Such applications resonate with the pharmaceutical industry's push for accelerated R&D timelines and cost-efficient lead optimization.

Safety and handling protocols for CAS No. 2090582-99-1 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and adequate ventilation. While not classified as hazardous under current regulations, its handling guidelines are consistent with broader chemical safety best practices.

In summary, 2-(6-Oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-amine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from medicinal chemistry to sustainable synthesis—underscore its importance in advancing both scientific knowledge and industrial processes. As research continues to uncover new functionalities, this compound is poised to remain a focal point in interdisciplinary scientific endeavors.

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